molecular formula C14H11FN2 B8297735 2-Cyano-2-(4-fluorophenyl)-1-(4-pyridyl)ethane

2-Cyano-2-(4-fluorophenyl)-1-(4-pyridyl)ethane

Cat. No.: B8297735
M. Wt: 226.25 g/mol
InChI Key: YZAOXPVBHKVFBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyano-2-(4-fluorophenyl)-1-(4-pyridyl)ethane is a useful research compound. Its molecular formula is C14H11FN2 and its molecular weight is 226.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11FN2

Molecular Weight

226.25 g/mol

IUPAC Name

2-(4-fluorophenyl)-3-pyridin-4-ylpropanenitrile

InChI

InChI=1S/C14H11FN2/c15-14-3-1-12(2-4-14)13(10-16)9-11-5-7-17-8-6-11/h1-8,13H,9H2

InChI Key

YZAOXPVBHKVFBR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CC2=CC=NC=C2)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

250 ml of dry ethanol were added dropwise to metallic sodium (17.3 g/0.7 mol). Ethyl isonicotinate (75.8 g/0.5 mol) and 4-fluorophenylacetonitrile (67.6 g/0.5 mol) were then added dropwise, and the mixture was subsequently heated under reflux for 15 min. After cooling, 600 ml of distilled water were added to the mixture. When the mixture was acidified to pH 1 using concentrated hydrochloric acid (HCl), the desired compound 2-cyano-2-(4-fluorophenyl)-1-(4-pyridyl)ethane precipitated as a yellow precipitate. The precipitate was filtered off, washed with distilled water and dried under reduced pressure over phosphorus pentoxide (P2O5). The yield was 85.0 g (62%).
Quantity
75.8 g
Type
reactant
Reaction Step One
Quantity
67.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
600 mL
Type
solvent
Reaction Step Three
Quantity
17.3 g
Type
reactant
Reaction Step Four
Quantity
250 mL
Type
solvent
Reaction Step Four

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